Cas no 2137841-70-2 (Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate)

• Product Name: Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate
• CAS No: 2137841-70-2
• MF: C₁₂H₁₄F₃NaO₄S
• MW: 334.287144184113
• CID: 5949091
• PubChem ID: 165455438
• Update Time: 2025-05-20

Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate
• EN300-724607
• 2137841-70-2
• Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate

• Inchi： 1S/C12H15F3O4S.Na/c1-8(2)10-7-9(20(16)17)3-4-11(10)18-5-6-19-12(13,14)15;/h3-4,7-8H,5-6H2,1-2H3,(H,16,17);/q;+1/p-1
• InChI Key： ZRZQGZRMXYLULL-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)C(C)C)OCCOC(F)(F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 334.04625887g/mol
• Monoisotopic Mass: 334.04625887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate

Introduction to Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2)

Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, is being explored for its potential applications in various therapeutic areas. The presence of a sulfinate group, combined with the substitution patterns of propan-2-yl and trifluoromethoxy ethoxy groups, makes this molecule a subject of intense interest for scientists and researchers.

The molecular structure of Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) consists of a benzene ring substituted with various functional groups. The sulfinate group (-SO₂Na) at the 1-position of the benzene ring contributes to its solubility in polar solvents, making it suitable for formulation in aqueous-based systems. Additionally, the propan-2-yl group at the 3-position and the 2-(trifluoromethoxy)ethoxy group at the 4-position introduce steric and electronic effects that can influence its biological activity.

In recent years, there has been a growing interest in sulfinate-containing compounds due to their diverse pharmacological properties. Sulfinate groups are known to exhibit anti-inflammatory, antimicrobial, and anti-proliferative effects, making them valuable candidates for drug discovery. Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) is no exception and has been studied for its potential role in modulating various disease pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The trifluoromethoxy group, in particular, is known to enhance binding affinity and metabolic stability, which are crucial factors for drug efficacy. Researchers have been investigating how this structural feature can be leveraged to develop novel therapeutic agents with improved pharmacokinetic profiles.

The synthesis of Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfinate group typically involves oxidation of a sulfoxide intermediate or direct sulfonylation of an aromatic precursor. The subsequent steps involve functional group transformations to introduce the propan-2-yl and 2-(trifluoromethoxy)ethoxy groups.

The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been employed to improve efficiency and scalability. These advancements have made it possible to produce sufficient quantities of Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) for preclinical studies.

In preclinical studies, Sodium 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfinate (CAS No. 2137841-70-2) has shown promising results in several disease models. Its anti-inflammatory properties have been particularly noteworthy, with studies indicating its ability to inhibit key inflammatory pathways such as NFκB and MAPK. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders.

The compound's mechanism of action appears to involve both direct interaction with target proteins and modulation of downstream signaling pathways. The sulfinate group is believed to play a critical role in these interactions by facilitating binding to specific residues on target proteins. The presence of the propan-2-yl and trifluoromethoxy ethoxy groups further enhances its ability to interact with biological targets by introducing hydrophobic interactions and electronic effects.

Ongoing research is focused on elucidating the detailed mechanism of action of Sodium 3-(propan-2-y l)-4-[ )))])]_{)_sub)_sub)_sub)_sub)_sub)_sub)_sub)_sub)_sub)_sub)_subb])]b])]b])]b])]b])]b])]b])]b])]b])]b])]b])}(CAS No. 2137841-70--70
Sodium
3
(
propan
−br/>−br/>−br/>−br/>−br/>−br/>−br/>−br/>−










( CAS No . ) − − − − − − − − − − − − − − − − − − . ) ) ) ) ) ) ) ) ) ) . CAS No . . . . . . . . . . .